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Compound Name: Trimethylolpropane triacrylate

Cat. No.: B099715

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylolpropane triacrylate (TMPTA) is a trifunctional monomer widely utilized in various
industrial applications, from the manufacturing of plastics and adhesives to coatings and inks.
[1] Its prevalence is due to its low volatility, rapid cure response, and the desirable properties it
imparts to end products, including weather, chemical, and water resistance, as well as good
abrasion resistance.[1][2] For researchers and professionals in drug development and material
science, a thorough understanding of its physicochemical properties, such as molecular weight
and viscosity, is paramount for its application in novel formulations and advanced materials.
This technical guide provides an in-depth overview of the molecular weight and viscosity of
TMPTA, complete with experimental protocols and a visualization of its core chemical behavior.

Core Physicochemical Properties

The fundamental properties of trimethylolpropane triacrylate are summarized below. These
values are critical for predicting its behavior in various formulations and under different

processing conditions.
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Property Value Source(s)
Molecular Formula C15H2006 [31141[5]
Molecular Weight 296.32 g/mol [B1I516]1[7118]
Viscosity 70-110 mPa-s at 25 °C [3]

Density 1.1 g/mLat 25 °C [31[6]

Boiling Point >200 °C [3]

Melting Point -66 °C [3]

CAS Number 15625-89-5 [3][4][5]

Experimental Protocols

Accurate determination of the molecular weight and viscosity of TMPTA is essential for quality
control and for understanding its performance in various applications. The following are
detailed methodologies for these key experiments.

Molecular Weight Determination via Gel Permeation
Chromatography (GPC)

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography
(SEC), is a powerful technique for determining the molecular weight and molecular weight
distribution of polymers and monomers.[8][9]

Principle: GPC separates molecules based on their hydrodynamic volume in solution. A
dissolved sample is passed through a column packed with porous gel beads. Larger molecules
elute first as they are excluded from the pores, while smaller molecules penetrate the pores to
varying degrees and have a longer elution time.[9][10]

Methodology:
e System Preparation:

o Chromatograph: A high-performance liquid chromatography (HPLC) system equipped with
a GPC column (e.g., polystyrene-divinylbenzene gel), a refractive index (RI) detector, and
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a UV detector.

o Mobile Phase: A suitable solvent in which TMPTA is soluble and that is compatible with the
column, such as tetrahydrofuran (THF). The mobile phase should be filtered and
degassed.

o Calibration: The system is calibrated using a series of narrow molecular weight standards
(e.g., polystyrene standards) to create a calibration curve of log(molecular weight) versus
elution time.[4][8]

e Sample Preparation:

o Adilute solution of TMPTA is prepared in the mobile phase (e.g., 1-2 mg/mL). The sample
should be fully dissolved and filtered through a syringe filter (e.g., 0.45 pum) to remove any
particulate matter.

e Analysis:
o The prepared sample is injected into the GPC system.
o The elution of the sample is monitored by the RI detector.
o The retention time of the TMPTA peak is recorded.

o Data Analysis:

o The molecular weight of TMPTA is determined by comparing its retention time to the
calibration curve.

o Software is used to calculate the number-average molecular weight (Mn), weight-average
molecular weight (Mw), and polydispersity index (PDI). For a pure monomer like TMPTA,
the PDI should be close to 1.0.

Viscosity Measurement via Rotational Viscometer

The viscosity of liquids can be determined using various methods as outlined in OECD
Guideline 114.[1][2][3][11][12] For a non-Newtonian fluid, a rotational viscometer is a suitable
instrument.
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Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in
the fluid at a constant speed. The viscosity is proportional to this torque.

Methodology:
e Instrument Setup:
o Viscometer: A rotational viscometer (e.g., Brookfield type) is used.

o Spindle: Select an appropriate spindle and rotational speed based on the expected
viscosity of TMPTA. For a low-viscosity liquid, a spindle with a larger surface area and a
higher rotational speed may be appropriate.

o Temperature Control: The measurement should be performed at a constant, controlled
temperature (e.g., 25 °C) using a water bath, as viscosity is highly temperature-
dependent.

e Sample Preparation:

o Place a sufficient amount of TMPTA in a beaker or the instrument's sample container to
ensure the spindle is immersed to the proper depth.

o Allow the sample to equilibrate to the target temperature.
e Measurement:

o Lower the spindle into the TMPTA sample, ensuring there are no air bubbles trapped on
the spindle's surface.

o Start the viscometer at the selected speed and allow the reading to stabilize.
o Record the viscosity reading in milliPascal-seconds (mPa-s) or centipoise (cP).

o Itis recommended to take measurements at multiple shear rates (different rotational
speeds) to assess if the fluid is Newtonian or non-Newtonian.[1]
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Core Chemical Process: Free-Radical
Polymerization

TMPTA is a key component in free-radical polymerization, a process initiated by a free radical
that causes the acrylate groups to link together, forming a cross-linked polymer network.[13]
This process is fundamental to its use in UV-curable coatings and inks.
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Caption: Free-radical polymerization of TMPTA.

Conclusion

A comprehensive understanding of the molecular weight and viscosity of trimethylolpropane
triacrylate is crucial for its effective application in research, development, and industrial
manufacturing. The standardized experimental protocols outlined in this guide provide a
framework for accurate and reproducible characterization of these key properties. Furthermore,
the visualization of the free-radical polymerization process illustrates the fundamental chemical
transformation that underpins the utility of TMPTA in forming robust polymer networks. This
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technical guide serves as a valuable resource for scientists and professionals working with this
versatile monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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